Cas no 4521-31-7 ((2-Sulfanylphenyl)methanol)

• Product Name: (2-Sulfanylphenyl)methanol
• CAS No: 4521-31-7
• MF: C₇H₈OS
• MW: 140.202820777893
• MDL: MFCD00014448
• CID: 45134
• PubChem ID: 24867516
• Update Time: 2025-04-18

(2-Sulfanylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptobenzyl alcohol
• 2-(Hydroxymethyl)thiophenol
• (2-mercaptophenyl)methanol
• (2-sulfanylphenyl)methanol
• 2-Mercaptobenzyl alcohol, tech.
• A7122
• o-mercaptobenzylalcohol
• 2-Hydroxymethylthiophenol
• AKOS015890616
• FT-0612761
• DTXSID40196436
• 2-Mercaptobenzyl alcohol, technical grade
• hydroxymethylthiophenol
• 2-Mercaptobenzylalcohol
• F20473
• o-Mercaptobenzyl alcohol
• MFCD00014448
• SCHEMBL423675
• (2-Sulfanylphenyl)methanol #
• FS-4621
• AMY24798
• CS-0323115
• Benzenemethanol, 2-mercapto-
• 4521-31-7
• DB-051279
• (2-Sulfanylphenyl)methanol

• MDL： MFCD00014448
• Inchi： 1S/C7H8OS/c8-5-6-3-1-2-4-7(6)9/h1-4,8-9H,5H2
• InChI Key： FYWFCRHZXORPFH-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1CO
• BRN： 2206253

Computed Properties

• Exact Mass: 140.03000
• Monoisotopic Mass: 140.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 21.2A^2

Experimental Properties

• Color/Form: Brown solid
• Density: 1.21 g/mL at 25 °C(lit.)
• Melting Point: 31-32 °C (lit.)
• Boiling Point: 94-96°C 0,2mm
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.612(lit.)
• PSA: 59.03000
• LogP: 1.46760
• Solubility: Uncertain

(2-Sulfanylphenyl)methanol Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： S26-S39
• Hazardous Material Identification：
• HazardClass：TOXIC, STENCH
• Storage Condition：2-8°C
• Risk Phrases：R20/21/22; R36/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols